Cas no 1555-20-0 (1,16-Dichloroperfluorohexadecane)

• Product Name: 1,16-Dichloroperfluorohexadecane
• CAS No: 1555-20-0
• MF: C₁₆Cl₂F₃₂
• MW: 871.02611541748
• CID: 2624940
• PubChem ID: 14026655
• Update Time: 2025-04-21

1,16-Dichloroperfluorohexadecane Chemical and Physical Properties

Names and Identifiers

• 1,16-Dichloro-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12, 12,13,13,14,14,15,15,16,16-dotriacontafluorohexadecane
• 1,16-Dichloroperfluorohexadecane
• 1555-20-0
• MFCD16620565
• AKOS007930297
• 1,16-Dichloro-n-perfluorohexadecane
• 1,16-dichloro-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16-dotriacontafluorohexadecane

• Inchi： 1S/C16Cl2F32/c17-15(47,48)13(43,44)11(39,40)9(35,36)7(31,32)5(27,28)3(23,24)1(19,20)2(21,22)4(25,26)6(29,30)8(33,34)10(37,38)12(41,42)14(45,46)16(18,49)50
• InChI Key： YXKOZECVBPPZAN-UHFFFAOYSA-N
• SMILES： ClC(C(C(C(C(C(C(C(C(C(C(C(C(C(C(C(F)(F)Cl)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 869.8866066Da
• Monoisotopic Mass: 869.8866066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 32
• Heavy Atom Count: 50
• Rotatable Bond Count: 15
• Complexity: 1160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.775±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.6E-16 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Alkyl chlorides Chlorofluorocarbons